Cas no 1376290-80-0 (3,3-Dimethyl-1-{[4-(4-methylbenzoyl)piperidin-1-yl]methyl}-4-phenylazetidin-2-one)

3,3-Dimethyl-1-{[4-(4-methylbenzoyl)piperidin-1-yl]methyl}-4-phenylazetidin-2-one is a structurally complex azetidinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its key features include a rigid azetidin-2-one core, a 4-phenyl substituent, and a piperidinylmethyl side chain functionalized with a 4-methylbenzoyl group. This compound may exhibit enhanced stability due to the 3,3-dimethyl substitution on the azetidinone ring, which reduces ring strain and improves steric protection. The presence of both lipophilic (phenyl, methylbenzoyl) and polar (piperidinyl) moieties suggests potential for tailored solubility and bioavailability. Its multifunctional structure makes it a promising intermediate for the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators.
3,3-Dimethyl-1-{[4-(4-methylbenzoyl)piperidin-1-yl]methyl}-4-phenylazetidin-2-one structure
1376290-80-0 structure
Product Name:3,3-Dimethyl-1-{[4-(4-methylbenzoyl)piperidin-1-yl]methyl}-4-phenylazetidin-2-one
CAS No:1376290-80-0
MF:C25H30N2O2
MW:390.517906665802
CID:6427488
PubChem ID:72107308
Update Time:2025-08-03

3,3-Dimethyl-1-{[4-(4-methylbenzoyl)piperidin-1-yl]methyl}-4-phenylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1376290-80-0
    • Z1334512075
    • AKOS033267054
    • 3,3-dimethyl-1-{[4-(4-methylbenzoyl)piperidin-1-yl]methyl}-4-phenylazetidin-2-one
    • EN300-26593166
    • 3,3-dimethyl-1-[[4-(4-methylbenzoyl)piperidin-1-yl]methyl]-4-phenylazetidin-2-one
    • 3,3-Dimethyl-1-{[4-(4-methylbenzoyl)piperidin-1-yl]methyl}-4-phenylazetidin-2-one
    • Inchi： 1S/C25H30N2O2/c1-18-9-11-19(12-10-18)22(28)20-13-15-26(16-14-20)17-27-23(25(2,3)24(27)29)21-7-5-4-6-8-21/h4-12,20,23H,13-17H2,1-3H3
    • InChI Key： MIANQTZKUDVOKX-UHFFFAOYSA-N
    • SMILES： O=C1C(C)(C)C(C2C=CC=CC=2)N1CN1CCC(C(C2C=CC(C)=CC=2)=O)CC1

Computed Properties

  • Exact Mass: 390.230728204g/mol
  • Monoisotopic Mass: 390.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 40.6Ų

3,3-Dimethyl-1-{[4-(4-methylbenzoyl)piperidin-1-yl]methyl}-4-phenylazetidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26593166-0.05g
3,3-dimethyl-1-{[4-(4-methylbenzoyl)piperidin-1-yl]methyl}-4-phenylazetidin-2-one
 1376290-80-0 95.0%
0.05g
 $212.0 2025-03-20

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